Cas no 75632-85-8 (Isoxazole, 4,4'-(1,2-ethanediyl)bis[3,5-dimethyl-)

• Product Name: Isoxazole, 4,4'-(1,2-ethanediyl)bis[3,5-dimethyl-
• CAS No: 75632-85-8
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 2801230
• PubChem ID: 11838915
• Update Time: 2025-04-21

Isoxazole, 4,4'-(1,2-ethanediyl)bis[3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4,4'-(1,2-ethanediyl)bis[3,5-dimethyl-
• 75632-85-8
• DTXSID50474257

• Inchi： 1S/C12H16N2O2/c1-7-11(9(3)15-13-7)5-6-12-8(2)14-16-10(12)4/h5-6H2,1-4H3
• InChI Key： GVQDCAGLTHSOMV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 220.121177757Da
• Monoisotopic Mass: 220.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.1Ų